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Compound of Interest

Compound Name: Sulcatone

Cat. No.: B7770689

Essential Safety and Handling Guide for Sulcatone

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, personal protective equipment
(PPE) recommendations, and operational procedures for the safe handling and disposal of
Sulcatone (6-Methyl-5-hepten-2-one) in a laboratory setting. Adherence to these guidelines is
critical to ensure personal safety and minimize environmental impact.

Chemical Safety Data

A summary of key quantitative data for Sulcatone is presented below for easy reference and
comparison. This information is critical for conducting risk assessments and implementing
appropriate safety controls.
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Property Value Source
Molecular Formula CsH140 [L1121[31[4115]
Molecular Weight 126.20 g/mol
Appearance Colorless to pale yellow liquid
Powerful, fatty, green, citrus-
Odor .
like
Boiling Point 173.5 °C (344.3 °F; 446.6 K)
Melting Point -67 °C (-88.8 °F; 206.1 K)
_ 50.6 °C to 57 °C (123.1 °F to
Flash Point
135 °F)
Density 0.855 g/cm?3
Vapor Density 4.35 (Air=1)

Hazard Identification and Classification

Sulcatone is classified as a flammable liquid and can cause serious eye irritation. It may also

be harmful to aquatic life with long-lasting effects.

Hazard Classification GHS Code Signal Word
Flammable Liquid H226 Warning
Serious Eye Irritation H319 Warning
Hazardous to the aquatic HaL2 ]

environment, long-term hazard

Personal Protective Equipment (PPE) Protocol

The following PPE is mandatory when handling Sulcatone to minimize exposure and ensure

personal safety.
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Eye and Face Protection

Safety Goggles: Chemical splash goggles that meet OSHA's eye and face protection
regulations in 29 CFR 1910.133 or European Standard EN166 are required.

Face Shield: In addition to goggles, a face shield should be worn when there is a significant
risk of splashing.

Skin and Body Protection

Gloves: Chemical-resistant gloves are required. While the specific type is not always
detailed, nitrile gloves are a common recommendation for handling chemicals in a laboratory.
It is crucial to check the manufacturer's glove compatibility chart for Sulcatone. Gloves
should be inspected before each use and replaced immediately if contaminated or damaged.

Laboratory Coat: A flame-resistant lab coat or coveralls must be worn to protect against skin
contact and small splashes.

Impervious Clothing: For larger quantities or in situations with a higher risk of exposure,
impervious clothing such as a chemical-resistant apron or suit should be utilized.

Closed-toe Shoes: Street shoes such as sandals or perforated shoes are not permitted.
Substantial, closed-toe shoes, preferably made of a chemical-resistant material, must be
worn.

Respiratory Protection

Ventilation: Always handle Sulcatone in a well-ventilated area, preferably within a chemical
fume hood.

Respirator: If engineering controls are not sufficient to maintain exposure below permissible

limits, a suitable respirator must be worn. A multi-purpose combination respirator cartridge is
recommended. The specific type of respirator will depend on the concentration of Sulcatone
in use and a formal risk assessment should be conducted.

The following diagram outlines the logical relationship for selecting the appropriate level of
PPE.
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Sulcatone PPE Selection Logic
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Diagram of the PPE selection workflow for handling Sulcatone.

Operational Plan for Handling Sulcatone

A step-by-step procedural guide for the safe handling of Sulcatone from receipt to disposal is
detailed below.

Receiving and Storage

 Inspection: Upon receipt, inspect the container for any damage or leaks in a well-ventilated
area.
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o Storage: Store Sulcatone in a tightly closed container in a dry, cool, and well-ventilated
place. Keep it away from heat, sparks, open flames, and hot surfaces. It should be stored in
a flammables cabinet.

e Incompatibilities: Store away from strong oxidizing agents, strong bases, and strong
reducing agents.

Handling and Use
o Preparation: Before handling, ensure that a safety shower and eyewash station are readily

accessible.

o Engineering Controls: All work with Sulcatone should be conducted in a chemical fume hood
to minimize inhalation exposure.

e Grounding: Ground and bond containers when transferring material to prevent static
discharge. Use only non-sparking tools.

o Personal Hygiene: Avoid contact with skin, eyes, and clothing. Do not breathe vapors or mist.
Wash hands thoroughly after handling.

Spill Management

o Small Spills: For small spills, absorb the liquid with an inert absorbent material such as sand,
silica gel, or universal binder.

o Large Spills: For large spills, evacuate the area and prevent further leakage if it is safe to do
SO.

o Cleanup: Collect the absorbed material and contaminated surfaces into a suitable, closed
container for disposal. Decontaminate the spill area with alcohol.

Disposal Plan

o Waste Collection: Collect all Sulcatone waste, including contaminated absorbent materials
and disposable PPE, in a designated and properly labeled hazardous waste container.
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» Disposal Regulations: Dispose of the waste in accordance with all local, state, and federal
regulations. Do not dispose of it into the environment. Contact your institution's
environmental health and safety (EHS) office for specific disposal procedures.

The following diagram illustrates the standard operating procedure for handling Sulcatone.
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Sulcatone Handling and Disposal Workflow
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A step-by-step workflow for the safe handling and disposal of Sulcatone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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